Cas no 2411240-68-9 (2-Chloro-N-methyl-N-quinolin-6-ylpropanamide)

• Product Name: 2-Chloro-N-methyl-N-quinolin-6-ylpropanamide
• CAS No: 2411240-68-9
• MF: C₁₃H₁₃ClN₂O
• MW: 248.708122014999
• CID: 5356047
• Update Time: 2025-06-08

2-Chloro-N-methyl-N-quinolin-6-ylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-methyl-N-quinolin-6-ylpropanamide
• 2-chloro-N-methyl-N-(quinolin-6-yl)propanamide
• Z3995632725

• Inchi： 1S/C13H13ClN2O/c1-9(14)13(17)16(2)11-5-6-12-10(8-11)4-3-7-15-12/h3-9H,1-2H3
• InChI Key： MFIVYXJFGSUHOH-UHFFFAOYSA-N
• SMILES： ClC(C)C(N(C)C1C=CC2C(=CC=CN=2)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• XLogP3: 2.6
• Topological Polar Surface Area: 33.2

Additional information on 2-Chloro-N-methyl-N-quinolin-6-ylpropanamide

Introduction to 2-Chloro-N-methyl-N-quinolin-6-ylpropanamide (CAS No. 2411240-68-9)

2-Chloro-N-methyl-N-quinolin-6-ylpropanamide, identified by the Chemical Abstracts Service Number (CAS No.) 2411240-68-9, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacological research. This compound belongs to the quinoline derivatives class, a family of molecules known for their diverse biological activities and therapeutic potential. The structural features of 2-Chloro-N-methyl-N-quinolin-6-ylpropanamide, particularly the presence of a chloro substituent, a methylamino group, and a propylamido moiety attached to a quinoline core, contribute to its unique chemical properties and make it a valuable scaffold for drug discovery initiatives.

The quinoline scaffold is a privileged structure in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, antimalarial, anticancer, and anti-inflammatory properties. The introduction of electron-withdrawing and electron-donating groups at various positions on the quinoline ring can modulate its biological activity, making it a versatile platform for structural optimization. In the case of 2-Chloro-N-methyl-N-quinolin-6-ylpropanamide, the chloro group at the 2-position and the propylamido group at the 6-position are strategically positioned to influence both electronic and steric properties, potentially enhancing interactions with biological targets.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to rapidly assess the binding affinity and pharmacokinetic profiles of quinoline derivatives. The structural complexity of 2-Chloro-N-methyl-N-quinolin-6-ylpropanamide makes it an attractive candidate for virtual screening campaigns aimed at identifying novel lead compounds. Computational modeling studies have suggested that this compound may interact with biological macromolecules through multiple hydrogen bonding interactions and hydrophobic contacts, which are critical for drug-receptor binding specificity.

Experimental validation of these in silico predictions has been conducted using various biochemical assays. For instance, enzyme inhibition studies have demonstrated that 2-Chloro-N-methyl-N-quinolin-6-ylpropanamide exhibits inhibitory activity against certain proteases, which are implicated in inflammatory pathways and cancer progression. The mechanism of action appears to involve competitive binding to the active site of these enzymes, thereby modulating their catalytic activity. Such findings highlight the potential of this compound as a therapeutic agent in conditions where protease inhibition is desired.

The synthesis of 2-Chloro-N-methyl-N-quinolin-6-ylpropanamide involves multi-step organic transformations, including nucleophilic aromatic substitution reactions, reductive amination, and amide bond formation. The chloro substitution at the 2-position of the quinoline ring is typically achieved through electrophilic aromatic substitution reactions using appropriate chlorinating agents. Subsequent functionalization at the 6-position involves introducing a propylamido group through condensation reactions between appropriately substituted precursors. The choice of reagents and reaction conditions is critical to ensure high yield and purity, as well as to minimize side reactions that could compromise the integrity of the final product.

The physicochemical properties of 2-Chloro-N-methyl-N-quinolin-6-ylpropanamide have been thoroughly characterized using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS). These data confirm the molecular structure and provide insights into its conformational preferences in solution. Additionally, solubility studies have revealed that this compound exhibits moderate solubility in polar organic solvents but limited solubility in water, which may impact its formulation as an oral or injectable drug product.

In vitro pharmacological studies have been instrumental in evaluating the therapeutic potential of 2-Chloro-N-methyl-N-quinolin-6-ylpropanamide. Initial experiments have shown that this compound exhibits dose-dependent inhibition of selected enzymatic targets with submicromolar IC50 values in some cases. These findings are particularly promising given the growing body of evidence linking aberrant enzyme activity to various diseases. Further investigation into its mechanism of action has revealed that it may also modulate downstream signaling pathways associated with cell proliferation and apoptosis.

The potential therapeutic applications of 2-Chloro-N-methyl-N-quinolin-6-ylpropanamide are broad and encompass multiple disease areas. Preclinical studies have suggested its efficacy in models of inflammation and cancer, where it demonstrates anti-inflammatory and antitumor effects without significant toxicity at tolerated doses. These results warrant further investigation into its clinical potential through animal models and eventually human trials. Collaborative efforts between academic researchers and pharmaceutical companies are essential to translate these findings into tangible therapeutic benefits for patients.

The development pipeline for 2-Chloro-N-methyl-N-quinolin-6-ylpropanamide is still in its early stages, but preliminary data are encouraging enough to warrant continued investment in its optimization and commercialization. Future research will focus on improving its pharmacokinetic properties through structural modifications aimed at enhancing bioavailability, reducing metabolism rates, and prolonging circulation time. Additionally, efforts will be directed toward identifying specific patient populations who may benefit most from this compound based on genetic or disease subtype profiles.

The role of quinoline derivatives in modern medicine underscores their enduring relevance as pharmacophores. The unique combination of structural features present in 2-Chloro-N-methyl-N-quinolin-6-ylophanamide, such as the chloro substituent and propylamido group, provides a rich foundation for further chemical exploration. By leveraging advances in synthetic chemistry, computational biology, and drug discovery technologies, researchers can continue to uncover new therapeutic applications for this class of compounds.